4-tert-Butyl-1H-pyrazol-3-amine
Overview
Description
“4-tert-Butyl-1H-pyrazol-3-amine” is a chemical compound with the molecular formula C7H13N3 . It is a type of pyrazole, which is a five-membered heterocycle containing two nitrogen atoms in adjacent positions .
Synthesis Analysis
An efficient one-pot two-step synthesis of a similar compound, “3-(tert-butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine”, was reported. This synthesis was achieved by a solvent-free condensation/reduction reaction sequence starting from “3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine” and “p-methoxybenzaldehyde”. The one-pot reductive amination proceeded by the formation in situ of the “N-(5-pyrazolyl)imine” as a key synthetic intermediate of other valuable pyrazole derivatives .
Molecular Structure Analysis
The molecular structure of “4-tert-Butyl-1H-pyrazol-3-amine” consists of a pyrazole ring, which is a five-membered heterocycle containing two nitrogen atoms in adjacent positions .
Chemical Reactions Analysis
Pyrazole derivatives have attracted more attention due to their wide range of physiological and pharmacological activities . They are key precursors in the preparation of active pharmaceutical ingredients, bioactive molecules, natural occurring products, and agrochemicals .
Physical And Chemical Properties Analysis
The molecular formula of “4-tert-Butyl-1H-pyrazol-3-amine” is C7H13N3. Its average mass is 139.198 Da and its monoisotopic mass is 139.110947 Da .
Scientific Research Applications
Medicinal Chemistry and Drug Discovery
The synthesis of novel N-heterocyclic amines plays a pivotal role in drug development. 4-tert-Butyl-1H-pyrazol-3-amine serves as a valuable building block for designing active pharmaceutical ingredients (APIs). Researchers explore its reactivity and structural modifications to create potent drugs targeting specific diseases .
Antifungal Agents
The antifungal activity of pyrazole derivatives is well-documented. By modifying the substituents on the pyrazole ring, scientists can fine-tune their biological activity4-tert-Butyl-1H-pyrazol-3-amine may serve as a starting point for designing potent antifungal agents .
Crizotinib Precursor
4-tert-Butyl-1H-pyrazol-3-amine: plays a crucial role in the synthesis of crizotinib, a tyrosine kinase inhibitor used in cancer therapy. By utilizing this compound as an intermediate, chemists can access valuable pharmaceutical agents .
Future Directions
The ongoing need for new and functionalized N-heterocyclic amines to probe novel reactivity has driven the development of innovative synthetic methods for their preparation in high yields, easy workup procedure, and mild reaction conditions . Pyrazole derivatives, including “4-tert-Butyl-1H-pyrazol-3-amine”, could be a promising scaffold for the discovery of novel active pharmaceutical ingredients .
properties
IUPAC Name |
4-tert-butyl-1H-pyrazol-5-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3/c1-7(2,3)5-4-9-10-6(5)8/h4H,1-3H3,(H3,8,9,10) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MIBCWKUBUXAMCS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(NN=C1)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
139.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-tert-Butyl-1H-pyrazol-3-amine | |
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